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Compound of Interest

Compound Name: 4,5-Dicaffeoylquinic acid

Cat. No.: B3423847 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with 4,5-Dicaffeoylquinic acid. The following procedures

are designed to ensure safe handling, storage, and disposal of this compound.

Personal Protective Equipment (PPE)
When handling 4,5-Dicaffeoylquinic acid, it is imperative to use appropriate personal

protective equipment to minimize exposure and ensure personal safety. The following table

summarizes the recommended PPE.
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Protection Type Specific Recommendations Details

Eye/Face Protection
Tightly sealing safety goggles

or a face shield.[1]

Standard safety glasses are

insufficient; splash protection is

necessary.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, butyl rubber) and

protective clothing.[1][2]

Ensure gloves are worn at all

times when handling the

compound. A lab coat or gown

should be worn to protect skin

and clothing.[3]

Respiratory Protection
NIOSH/MSHA approved

respirator.

To be used if exposure limits

are exceeded, if irritation is

experienced, or when handling

the powder outside of a fume

hood. Positive-pressure

supplied air respirators may be

necessary for high airborne

contaminant concentrations.[1]

Handling and Storage
Proper handling and storage are crucial to maintain the stability of 4,5-Dicaffeoylquinic acid
and to prevent accidental exposure.

Handling:

Use personal protective equipment as required.[1]

Avoid contact with skin and eyes.[1]

Avoid creating dust when handling the solid form.[1]

Ensure adequate ventilation in the work area.

Wash hands thoroughly after handling.

Storage:
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Store in a tightly closed, properly labeled container.[1]

Keep in a cool, well-ventilated place.[1]

Protect from extremes of temperature and direct sunlight.[1]

Parameter Value Source

Storage Temperature -20°C [1][4][5]

Spill and Disposal Plan
In the event of a spill, immediate and appropriate action must be taken to contain and clean the

area.

Spill Response:

Evacuate personnel from the immediate area.[1]

Ensure proper PPE is worn before attempting to clean the spill.[1]

For powder spills, cover with a plastic sheet or tarp to minimize spreading.[1]

Mechanically take up the spilled material and place it in an appropriate container for

disposal. Avoid creating dust.[1]

For solutions, absorb with an inert material (e.g., sand, earth) and transfer to a suitable

container for disposal.[1]

Thoroughly clean the contaminated surface. After initial cleaning, flush the area with water.[1]

Prevent spilled material from entering waterways or sewers.[1]

Disposal:

Dispose of 4,5-Dicaffeoylquinic acid and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.
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Do not flush into sewers.[1]

Emergency Procedures
First Aid Measures:

Eye Contact: Immediately flush with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothes and shoes. Get medical attention.[1]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention.

Ingestion: Clean mouth with water and drink plenty of water afterward. Do not induce

vomiting. Call a physician or poison control center immediately.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (pressure-

demand, MSHA/NIOSH approved or equivalent) and full protective gear.[1]

Hazardous Combustion Products: Carbon oxides.[1]

Visual Workflow
The following diagram illustrates the logical workflow for responding to a chemical spill of 4,5-
Dicaffeoylquinic acid.
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Chemical Spill Response Workflow

Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE

Contain the Spill

Cover Powder with Tarp

Powder

Absorb Liquid with Inert Material

Liquid

Clean Up Spill

Place in Labeled Disposal Container

Decontaminate the Area

Dispose of Waste per Regulations

Report Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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